2-(4-bromophenoxy)-N-(pyridin-4-yl)propanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-pyridin-4-ylpropanamide
• InChI: InChI=1S/C14H13BrN2O2/c1-10(19-13-4-2-11(15)3-5-13)14(18)17-12-6-8-16-9-7-12/h2-10H,1H3,(H,16,17,18)
• InChI Key: YMXIURPEHGMBJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=NC=C1)OC2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol

Description

2-(4-Bromophenoxy)-N-4-pyridinylpropanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a bromophenoxy group attached to a pyridinylpropanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenoxy)-N-(pyridin-4-yl)propanamide typically involves the reaction of 4-bromophenol with 4-pyridinylpropanamide under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide (DMF). The reaction mixture is heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromophenoxy)-N-4-pyridinylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups.

Scientific Research Applications

2-(4-Bromophenoxy)-N-4-pyridinylpropanamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(pyridin-4-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2-(4-Bromophenoxy)ethanol: Similar in structure but with an ethanol group instead of a pyridinylpropanamide backbone.

2-(4-Bromophenoxy)acetohydrazide: Contains an acetohydrazide group instead of a pyridinylpropanamide backbone.

2-(4-Bromophenoxy)tetrahydropyran: Features a tetrahydropyran ring instead of a pyridinylpropanamide backbone.

Uniqueness

2-(4-Bromophenoxy)-N-4-pyridinylpropanamide is unique due to its specific combination of a bromophenoxy group and a pyridinylpropanamide backbone. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.